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Compound of Interest

Compound Name: Methyl 17-methyloctadecanoate

Cat. No.: B164432

An In-depth Technical Guide on Methyl 17-methyloctadecanoate: Core Molecular Properties

For researchers, scientists, and drug development professionals, a precise understanding of
the fundamental physicochemical properties of a compound is paramount. This guide focuses
on the core molecular characteristics of Methyl 17-methyloctadecanoate, a branched-chain
fatty acid methyl ester.

Core Molecular Data

Methyl 17-methyloctadecanoate is the methyl ester of 17-methyloctadecanoic acid. Its
fundamental molecular properties are summarized below.

Property Value

Molecular Formula C20H4002[1][2]

Molecular Weight 312.53 g/mol [2][3][4][5]

CAS Number 55124-97-5[1][2][6][7]

IUPAC Name methyl 17-methyloctadecanoate[1]

This compound is a methylated fatty acid methyl ester that has been identified in sources such
as mutton tallow and as a volatile component in roasted tigernut oil.[3][6]
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Logical Relationship of Identifiers

The following diagram illustrates the relationship between the common name, chemical
formula, and molecular weight, which are all fundamental identifiers for this specific chemical

entity.

Molecular Formula
P C20H4002

Methyl 17-methyloctadecanoate

—® Molecular Weight
~312.53 g/mol

Click to download full resolution via product page
Caption: Relationship between compound name and its core properties.

Note on Experimental Protocols and Signaling Pathways: The request for detailed experimental
protocols and signaling pathways falls outside the scope of defining the basic molecular
properties of a single compound like Methyl 17-methyloctadecanoate. Such information
would be relevant in the context of its synthesis, its role in a specific biological pathway, or its
use in a particular experimental assay, none of which were specified in the query. For
information on its synthesis or its biological activities, further research into specific applications
would be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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